Cas no 39131-69-6 (1-{thieno3,2-bthiophen-2-yl}ethan-1-one)

• Product Name: 1-{thieno3,2-bthiophen-2-yl}ethan-1-one
• CAS No: 39131-69-6
• Molecular Formula: C₈H₆OS₂
• Molecular Weight: 182.262639522552
• CID: 4650566
• PubChem ID: 56694696

1-{thieno3,2-bthiophen-2-yl}ethan-1-one Properties

Names and Identifiers

• Ethanone, 1-thieno[3,2-b]thien-2-yl-
• 1-{thieno[3,2-b]thiophen-2-yl}ethan-1-one
• 1-{thieno3,2-bthiophen-2-yl}ethan-1-one

• InChIKey： PVDWFFQLTUGTCK-UHFFFAOYSA-N
• Inchi： 1S/C8H6OS2/c1-5(9)7-4-8-6(11-7)2-3-10-8/h2-4H,1H3
• SMILES： C(=O)(C1SC2C=CSC=2C=1)C

Computed Properties

• Exact Mass: 181.986
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 181.986
• Heavy Atom Count: 11
• Complexity: 181
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 73.6A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienothiophenes